rac Penbutolol-d9
rac Penbutolol-d9
Brand Name:
Vulcanchem
CAS No.:
1346747-40-7
VCID:
VC0118598
InChI:
InChI=1S/C18H29NO2/c1-18(2,3)19-12-15(20)13-21-17-11-7-6-10-16(17)14-8-4-5-9-14/h6-7,10-11,14-15,19-20H,4-5,8-9,12-13H2,1-3H3/i1D3,2D3,3D3
SMILES:
CC(C)(C)NCC(COC1=CC=CC=C1C2CCCC2)O
Molecular Formula:
C18H29NO2
Molecular Weight:
300.49
rac Penbutolol-d9
CAS No.: 1346747-40-7
Reference Standards
VCID: VC0118598
Molecular Formula: C18H29NO2
Molecular Weight: 300.49
| CAS No. | 1346747-40-7 |
|---|---|
| Product Name | rac Penbutolol-d9 |
| Molecular Formula | C18H29NO2 |
| Molecular Weight | 300.49 |
| IUPAC Name | 1-(2-cyclopentylphenoxy)-3-[[1,1,1,3,3,3-hexadeuterio-2-(trideuteriomethyl)propan-2-yl]amino]propan-2-ol |
| Standard InChI | InChI=1S/C18H29NO2/c1-18(2,3)19-12-15(20)13-21-17-11-7-6-10-16(17)14-8-4-5-9-14/h6-7,10-11,14-15,19-20H,4-5,8-9,12-13H2,1-3H3/i1D3,2D3,3D3 |
| Standard InChIKey | KQXKVJAGOJTNJS-GQALSZNTSA-N |
| SMILES | CC(C)(C)NCC(COC1=CC=CC=C1C2CCCC2)O |
| Synonyms | 1-(2-Cyclopentylphenoxy)-3-[(1,1-dimethylethyl-d9)amino]-2-propanol; 1-(tert-Butylamino-d9)-3-(o-cyclopentylphenoxy)-2-propanol; |
| Last Modified | Aug 20 2021 |
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